Cas no 2680612-50-2 (2-{(benzyloxy)carbonylamino}-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoic acid
• CAS No: 2680612-50-2
• MF: C₁₅H₁₅N₃O₅
• MW: 317.296703577042
• CID: 5631620
• PubChem ID: 165921764
• Update Time: 2025-05-21

2-{(benzyloxy)carbonylamino}-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28293346
• 2680612-50-2
• 2-{[(benzyloxy)carbonyl]amino}-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoic acid
• 2-{(benzyloxy)carbonylamino}-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoic acid

• Inchi： 1S/C15H15N3O5/c19-13-11(7-16-9-17-13)6-12(14(20)21)18-15(22)23-8-10-4-2-1-3-5-10/h1-5,7,9,12H,6,8H2,(H,18,22)(H,20,21)(H,16,17,19)
• InChI Key： SQXDNGXZVKBKFD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CC1=CN=CNC1=O)=O

Computed Properties

• Exact Mass: 317.10117059g/mol
• Monoisotopic Mass: 317.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoic acid (CAS No. 2680612-50-2) in Modern Chemical Biology and Medicinal Chemistry

The compound 2-{(benzyloxy)carbonylamino}-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoic acid, identified by its CAS number 2680612-50-2, represents a significant advancement in the field of chemical biology and medicinal chemistry. This intricate molecule has garnered considerable attention due to its structural complexity and its potential applications in the development of novel therapeutic agents. The presence of both a benzyloxy carbonyl group and a pyrimidine ring makes it a versatile scaffold for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

Recent research has highlighted the importance of heterocyclic compounds, particularly those containing pyrimidine moieties, in drug discovery. Pyrimidines are fundamental structural components of nucleic acids and have been extensively explored for their pharmacological properties. The compound in question incorporates a 6-oxo-1,6-dihydropyrimidin-5-yl moiety, which is reminiscent of nucleoside analogs known for their antiviral and anticancer effects. This structural feature suggests that the compound may exhibit inhibitory activity against enzymes or receptors involved in critical biological pathways.

The benzyloxy carbonyl group (Boc group) is another key feature of this compound, serving as a protecting group in peptide synthesis and also contributing to the overall stability of the molecule. In medicinal chemistry, such protecting groups are often employed to prevent unwanted side reactions during multi-step syntheses. The Boc group can be removed under specific conditions, allowing for further functionalization and the exploration of new chemical entities.

Current studies in the field of medicinal chemistry emphasize the need for molecules that can modulate protein-protein interactions or enzyme activities with high selectivity. The structural framework of 2-{(benzyloxy)carbonylamino}-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoic acid (CAS No. 2680612-50-2) provides an excellent platform for such investigations. Researchers have been exploring its potential as an inhibitor of kinases, which are enzymes implicated in various diseases, including cancer and inflammatory disorders. The pyrimidine ring, in particular, is known to interact with ATP-binding pockets in kinases, making it a promising target for drug design.

Moreover, the propanoic acid moiety at the third position introduces a carboxyl group that can be further functionalized to enhance binding affinity or to introduce specific pharmacophores. This flexibility allows chemists to design derivatives with improved solubility, bioavailability, or metabolic stability. Such modifications are crucial for translating promising candidates into viable drug candidates.

In vitro studies have begun to uncover the biological potential of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes relevant to metabolic pathways or signal transduction cascades. The precise mechanism of action remains under investigation, but preliminary data indicate that it may interfere with key enzymatic processes without significant off-target effects. This aligns with contemporary trends in drug discovery, where selectivity is paramount to minimize side effects and improve therapeutic outcomes.

The synthesis of this compound represents a testament to the progress in organic chemistry methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and multi-component strategies have enabled the efficient construction of complex molecular architectures like this one. These synthetic advances not only facilitate access to novel compounds but also allow for rapid screening and optimization.

As research continues to evolve, collaborations between chemists and biologists will be essential to fully exploit the therapeutic potential of molecules like 2-{(benzyloxy)carbonylamino}-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoic acid (CAS No. 2680612-50-2). By integrating computational modeling with experimental validation, researchers can accelerate the discovery process and identify lead compounds more efficiently than ever before.

The compound’s structural features also make it an attractive candidate for structure-based drug design. High-resolution crystal structures or computational docking studies could reveal how it interacts with its target proteins at an atomic level. Such insights would provide valuable guidance for optimizing its potency and selectivity.

In conclusion,2-{(benzyloxy)carbonylamino}-3-(6-oxo-1,6-dihydropyrimidin-5-yl)propanoic acid (CAS No. 2680612-50-2) exemplifies the innovative approaches being taken in modern chemical biology and medicinal chemistry. Its unique combination of structural elements positions it as a promising candidate for further development into therapeutic agents targeting various diseases. As research progresses, this compound is likely to play a significant role in advancing our understanding of biological processes and developing novel treatments.